Cas no 2170372-30-0 (benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate)

• Product Name: benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate
• CAS No: 2170372-30-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5792366
• PubChem ID: 132261181
• Update Time: 2025-06-12

benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate
• PS-19747
• Benzyl (1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)carbamate
• CS-0310290
• (4-CBZ-AMINO-2-OXABICYCLO[2.1.1]HEXAN-1-YL)METHANOL
• starbld0040468
• 2170372-30-0
• AT21437
• EN300-7340856
• SCHEMBL19748567
• 4-(Cbz-amino)-1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexane
• Benzyln-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate
• Carbamic acid, N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hex-4-yl]-, phenylmethyl ester
• MFCD32849560

• Inchi： 1S/C14H17NO4/c16-9-14-7-13(8-14,10-19-14)15-12(17)18-6-11-4-2-1-3-5-11/h1-5,16H,6-10H2,(H,15,17)
• InChI Key： RIRJCEFKMQDQJY-UHFFFAOYSA-N
• SMILES： O1CC2(CC1(CO)C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 445.0±38.0 °C(Predicted)
• pka: 11.74±0.40(Predicted)

Additional information on benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate

Introduction to Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate (CAS No. 2170372-30-0)

Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate, a compound with the CAS number 2170372-30-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a bicyclo[2.1.1]hexane core, combined with a carbamate functional group, makes this molecule particularly intriguing for researchers exploring novel pharmacophores.

The bicyclo[2.1.1]hexane scaffold is known for its rigid three-dimensional structure, which can be exploited to optimize binding interactions with biological targets. In particular, the< strong>1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl moiety introduces both hydroxymethyl and carbonyl functionalities, which can participate in diverse chemical interactions, including hydrogen bonding and hydrophobic interactions. These features make the compound a promising candidate for drug discovery efforts aimed at developing molecules with enhanced selectivity and efficacy.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in identifying new therapeutic agents. Compounds featuring complex cyclic structures, such as the one described here, often exhibit unique biological profiles that are not easily replicated by simpler molecules. The< strong>Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate structure has been the subject of several studies exploring its potential as a lead compound for various therapeutic indications.

In particular, the carbamate group in this molecule can serve as a versatile pharmacophore, allowing for modifications that can fine-tune its pharmacological properties. Carbamates are well-known for their ability to form stable bonds with biological targets, making them valuable in the development of both small-molecule drugs and biologics. The< strong>bicyclo[2.1.1]hexane core further contributes to the molecule's complexity, offering multiple sites for functionalization and interaction with biological systems.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The rigid structure of the bicyclo[2.1.1]hexane moiety can mimic natural bioactive scaffolds found in bioactive peptides and proteins, which are often targeted in neurological therapies. Additionally, the hydroxymethyl group provides a site for further derivatization, enabling the creation of analogs with tailored properties.

The< strong>benzyl group attached to the carbamate nitrogen introduces lipophilicity and can influence solubility and membrane permeability, critical factors in drug design. This balance between hydrophilic and lipophilic elements is crucial for achieving optimal pharmacokinetic profiles, ensuring that the drug reaches its target effectively while maintaining stability in biological systems.

Recent studies have also explored the synthetic pathways leading to< strong>Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate. The synthesis of complex cyclic structures often presents significant challenges due to their strained geometries and multiple stereocenters. However, advances in synthetic methodology have made it possible to construct such molecules with high precision and yield.

The use of transition metal-catalyzed reactions has been particularly valuable in facilitating key transformations involved in constructing the bicyclo[2.1.1]hexane core.< strong>Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate exemplifies how modern synthetic techniques can be applied to create intricate molecular architectures that were previously inaccessible.

In conclusion, Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate (CAS No.< strong>2170372-30-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents.< strong>Benzyl N-[1-(hydroxymethyl)-2-oxabicyclo[2..